Cas no 1170477-01-6 (1-{3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine Hydrochloride)

1-{3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine Hydrochloride is a chemically synthesized compound featuring a 1,2,4-oxadiazole core substituted with a 4-chlorophenyl group and a piperazine methyl moiety, in its hydrochloride salt form. This structure imparts significant pharmacological potential, particularly in central nervous system (CNS) targeting applications due to the piperazine scaffold's affinity for neurotransmitter receptors. The 1,2,4-oxadiazole ring enhances metabolic stability and bioavailability, while the 4-chlorophenyl group contributes to lipophilicity and binding interactions. The hydrochloride salt improves solubility for formulation development. Its modular design allows for further derivatization, making it a versatile intermediate in medicinal chemistry for exploring serotoninergic or dopaminergic pathways. The compound exhibits favorable physicochemical properties for preclinical studies.

1-{3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine Hydrochloride structure

1170477-01-6 structure

Product Name:1-{3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine Hydrochloride

CAS No:1170477-01-6

MF:C₁₃H₁₆Cl₂N₄O

MW:315.198340415955

MDL:MFCD09971680

CID:1078203

PubChem ID:43810600

Update Time:2025-07-02

1-{3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine hydrochloride
- Z361993892
- 1-([3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl)piperazine hydrochloride
- EN300-33641
- 3-(4-Chlorophenyl)-5-(piperazin-1-ylmethyl)-1,2,4-oxadiazolehydrochloride
- 3-(4-chlorophenyl)-5-(piperazin-1-ylmethyl)-1,2,4-oxadiazole;hydrochloride
- G41391
- 3-(4-Chlorophenyl)-5-(piperazin-1-ylmethyl)-1,2,4-oxadiazole hydrochloride
- 1170477-01-6
- 1-{3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine Hydrochloride
- MDL： MFCD09971680
- Inchi： 1S/C13H15ClN4O.ClH/c14-11-3-1-10(2-4-11)13-16-12(19-17-13)9-18-7-5-15-6-8-18;/h1-4,15H,5-9H2;1H
- InChI Key： JDOAEKFHIHSTOO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NOC(CN2CCNCC2)=N1.Cl

Computed Properties

Exact Mass: 314.0701165g/mol
Monoisotopic Mass: 314.0701165g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 280
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.2Å²

1-{3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C376720-25mg	1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine Hydrochloride	1170477-01-6		25mg	$ 50.00	2022-04-01
TRC	C376720-50mg	1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine Hydrochloride	1170477-01-6		50mg	$ 95.00	2022-04-01
TRC	C376720-250mg	1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine Hydrochloride	1170477-01-6		250mg	$ 320.00	2022-04-01
Chemenu	CM475822-1g	1-{[3-(4-CHLOROPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}PIPERAZINE HYDROCHLORIDE	1170477-01-6	95%+	1g	$***	2023-04-03
Enamine	EN300-33641-0.05g	1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine hydrochloride	1170477-01-6	95%	0.05g	$81.0	2023-09-03
Enamine	EN300-33641-0.1g	1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine hydrochloride	1170477-01-6	95%	0.1g	$120.0	2023-09-03
Enamine	EN300-33641-0.25g	1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine hydrochloride	1170477-01-6	95%	0.25g	$172.0	2023-09-03
Enamine	EN300-33641-0.5g	1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine hydrochloride	1170477-01-6	95%	0.5g	$320.0	2023-09-03
Enamine	EN300-33641-1.0g	1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine hydrochloride	1170477-01-6	95%	1.0g	$427.0	2023-02-14
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